3-((5-((4-chlorobenzyl)thio)-4-(3-chlorophenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[4-(3-chlorophenyl)-5-[(4-chlorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C23H16Cl2N4OS2/c24-16-10-8-15(9-11-16)14-31-22-27-26-21(29(22)18-5-3-4-17(25)12-18)13-28-19-6-1-2-7-20(19)32-23(28)30/h1-12H,13-14H2
• InChI Key: IHMWXKREKTVTKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)S2)CC3=NN=C(N3C4=CC(=CC=C4)Cl)SCC5=CC=C(C=C5)Cl
• Molecular Formula: C23H16Cl2N4OS2
• Molecular Weight: 499.4 g/mol

Description

3-((5-((4-chlorobenzyl)thio)-4-(3-chlorophenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C23H16Cl2N4OS2 and its molecular weight is 499.43. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Thiazole derivatives have been investigated for their efficiency as corrosion inhibitors. A study focusing on the corrosion of oil well tubular steel (N80 steel) in hydrochloric acid solution found that certain thiazole derivatives, including 1-(benzo[d]thiazol-2-yl)-3-chloro-4-(3,5-dichlorophenyl)-4-methylazetidin-2-one, showed increased corrosion inhibition with higher concentrations. These inhibitors act by adsorbing onto the steel surface, fitting the Langmuir adsorption isotherm and functioning as mixed-type inhibitors. Quantum chemical calculations further supported these experimental findings, providing a theoretical basis for their corrosion inhibition mechanisms (Yadav, Sharma, & Kumar, 2015).

Synthesis and Structural Characterization

Research into the synthesis and structural characterization of thiazole derivatives has yielded insights into the structural properties of these compounds. For instance, crystallization and single-crystal diffraction studies have been conducted on specific thiazole derivatives, revealing their isostructural nature and providing details on their molecular conformations. These studies highlight the potential of thiazole derivatives in various chemical and pharmacological applications (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Pharmacological Evaluation

Microwave-assisted synthesis has enabled the rapid and efficient production of nitrogen and sulfur-containing heterocyclic compounds, including thiazole derivatives. These compounds have been evaluated for their antibacterial and antifungal activities, demonstrating the potential of thiazole derivatives in pharmacological applications. The study emphasizes the efficiency of microwave-assisted reactions in producing pharmacologically active thiazole derivatives (Mistry & Desai, 2006).

Antimicrobial and Antioxidant Activities

Thiazole derivatives have also been investigated for their antimicrobial and antioxidant activities. One study prepared a novel series of diazenyl derivatives and evaluated their antioxidant activity, showing significant activity compared to standard drugs like ascorbic acid. These findings suggest the potential of thiazole derivatives in developing new antioxidant agents (Gopi, Sastry, & Dhanaraju, 2016).